1-(Difluoromethoxy)-3-isocyanatobenzene

• IUPAC Name: 1-(difluoromethoxy)-3-isocyanatobenzene
• InChI: InChI=1S/C8H5F2NO2/c9-8(10)13-7-3-1-2-6(4-7)11-5-12/h1-4,8H
• InChI Key: WCNRANVVUWBYON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)F)N=C=O
• Molecular Formula: C8H5F2NO2
• DSSTOX Substance ID: DTXSID80585486
• Molecular Weight: 185.13 g/mol
• CAS RN: 39139-35-0

Description

1-(Difluoromethoxy)-3-isocyanatobenzene, also known as DFMIB, is an organic compound belonging to the family of isocyanates. It is a colorless liquid with a boiling point of 106°C and a melting point of -50°C. It is a highly reactive compound and is used in a variety of applications, including synthesis, analytical chemistry, and pharmaceuticals. DFMIB is an important intermediate in the synthesis of various compounds and is used as a reagent in the synthesis of dyes, pharmaceuticals, and other organic compounds.

Scientific Research Applications

Organometallic Chemistry and Catalysis

Organometallic chemistry, specifically involving fluorinated benzenes, explores the reduced π-electron density donation capabilities of these compounds due to fluorine substituents. This characteristic weakens their ability to bind to metal centers, making them suitable for use as non-coordinating solvents or as ligands that are easily displaced in transition-metal-based catalysis. Such properties facilitate their application in catalytic processes and organic synthesis, where they can participate in C-H and C-F bond activation reactions under the influence of reactive transition metal complexes (Pike, Crimmin, & Chaplin, 2017).

Halogenation Reactions

Halogenation of trifluoromethoxybenzenes, including controlled chlorination, demonstrates the production of mono-, di-, tri-, and tetrachloro derivatives without hydrolysis of the -OCF3 group. This indicates the chemical stability and potential utility of such compounds in the synthesis of more complex halogenated products, which could have various applications in medicinal chemistry and materials science (Herkes, 1977).

C−H···F Interactions and Crystal Structures

The study of C−H···F interactions in crystalline fluorobenzenes has provided insights into the weak acceptor capabilities of the C−F group. Understanding these interactions is crucial for designing materials with desired properties, such as molecular recognition systems, and for the development of new crystalline materials with specific electronic and structural characteristics (Thalladi et al., 1998).

Intramolecular Electron Transfer

The study of diferrocenylbenzenes and their isomers reveals the impact of topological effects on intramolecular electron transfer via quantum interference. Such insights are valuable for the development of molecular electronics, where control over electron transfer processes is essential for the design of molecular switches, quantum computing elements, and other nanoscale electronic components (Patoux et al., 1997).

Biodegradation of Difluorobenzenes

The biodegradation of difluorobenzenes by the wild strain Labrys portucalensis highlights the environmental relevance of fluorinated compounds. Understanding the microbial degradation pathways of such compounds is crucial for assessing their environmental impact and for developing bioremediation strategies to mitigate pollution from industrial chemicals (Moreira et al., 2009).